Cas no 1670272-96-4 (tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• CAS No: 1670272-96-4
• MF: C₁₂H₂₂FNO₃
• MW: 247.306387424469
• CID: 5266220
• Update Time: 2026-03-09

tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H22FNO3/c1-12(2,3)17-11(16)14-8-9(13)7-10(14)5-4-6-15/h9-10,15H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： ZFSSZBSNEABTDC-NXEZZACHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](F)C[C@H]1CCCO

Additional information on tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate

tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound, identified by the CAS No. 1670272-96-4, is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which serves as a versatile scaffold for numerous bioactive molecules. The presence of the tert-butyl group, a bulky substituent, along with the fluorine atom and the hydroxypropyl chain, introduces intriguing stereochemical and electronic features that make this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate in medicinal chemistry. Its chiral centers at positions 2 and 4 of the pyrrolidine ring provide opportunities for enantioselective synthesis and drug design. The fluorine atom, known for its high electronegativity and ability to enhance lipophilicity, plays a crucial role in modulating the physicochemical properties of the molecule. Additionally, the hydroxypropyl group introduces hydrophilic characteristics, which can influence solubility and bioavailability—a critical factor in pharmaceutical development.

The synthesis of tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. Researchers have employed various strategies, including asymmetric catalysis and stereocontrolled reactions, to achieve high enantiomeric excess (ee) in the final product. The use of chiral auxiliaries or catalysts has been particularly effective in controlling the stereochemistry at the 2R and 4R positions. Recent advancements in catalytic asymmetric synthesis have further streamlined this process, making it more efficient and scalable for industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for complex molecules with therapeutic potential. For instance, derivatives of this compound have been explored as candidates for treating neurological disorders such as Alzheimer's disease. The pyrrolidine framework is known to interact with various biological targets, including GABA receptors and other neurotransmitter systems. The fluorine atom in this compound enhances its ability to penetrate biological membranes, making it an attractive lead compound for drug discovery.

Moreover, the tert-butyl group serves as a protecting group during synthesis, ensuring stability during reaction steps that could otherwise lead to side reactions or degradation. This feature makes tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate an ideal intermediate for constructing larger molecular architectures. Its compatibility with various functional groups allows chemists to explore diverse substitution patterns while maintaining structural integrity.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies conducted in preclinical models have revealed favorable absorption profiles and moderate clearance rates. These findings suggest that tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate could be optimized further to improve its pharmacokinetic performance without compromising its bioactivity.

In conclusion, tert-butyl (2R,4R)-4-fluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate stands out as a valuable molecule in contemporary organic chemistry due to its unique structure and versatile applications. Its role as a chiral building block for drug discovery and its potential in developing novel therapeutic agents underscore its significance in both academic research and industrial development. As researchers continue to explore its properties and applications, this compound is poised to contribute significantly to advancements in medicinal chemistry.